N-[2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of pyrazole derivatives often involves condensation reactions, cyclization processes, and specific conditions to introduce various functional groups. For example, a study detailed the synthesis of a pyrazole derivative through a reaction involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, showcasing a complex rearrangement and N-formylation (Ledenyova et al., 2018).
Molecular Structure Analysis
X-ray diffraction studies are a common tool for determining the crystal and molecular structure of pyrazole derivatives. The structural analysis often reveals intricate hydrogen bonding interactions and molecular conformations, as seen in the synthesis and characterization of various pyrazole compounds (Prabhuswamy et al., 2016).
Chemical Reactions and Properties
Pyrazole derivatives engage in various chemical reactions, including cyclocondensation and rearrangement processes, leading to a wide range of functionalized compounds. These reactions are influenced by the reactants used, catalysts, and reaction conditions, contributing to the diversity of pyrazole-based molecules (Girreser et al., 2016).
Physical Properties Analysis
The physical properties of pyrazole derivatives, such as solubility, melting points, and crystallinity, can be deduced from their molecular structure and intermolecular interactions. These properties are crucial for understanding the compound's behavior in different environments and potential applications (Kumara et al., 2018).
Chemical Properties Analysis
The chemical properties of pyrazole derivatives, including reactivity, stability, and functional group transformations, are essential for their application in various fields, such as medicinal chemistry and material science. Studies often explore these properties through synthetic modifications and biological evaluations (Saeed et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(1-ethyl-3,5-dimethylpyrazol-4-yl)ethyl]-5-propyl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O/c1-5-7-13-10-15(19-18-13)16(22)17-9-8-14-11(3)20-21(6-2)12(14)4/h10H,5-9H2,1-4H3,(H,17,22)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLCZNKPMGUAXRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=NN1)C(=O)NCCC2=C(N(N=C2C)CC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-3-propyl-1H-pyrazole-5-carboxamide |
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